Cas no 164926-74-3 (1,2,5-Oxadiazole-3-carboxylicacid, 4-amino-, ethyl ester, 2-oxide)

• Product Name: 1,2,5-Oxadiazole-3-carboxylicacid, 4-amino-, ethyl ester, 2-oxide
• CAS No: 164926-74-3
• MF: C₅H₇N₃O₄
• MW: 173.126780748367
• CID: 110483
• PubChem ID: 1271162
• Update Time: 2025-04-18

1,2,5-Oxadiazole-3-carboxylicacid, 4-amino-, ethyl ester, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxylicacid, 4-amino-, ethyl ester, 2-oxide
• Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate 2-oxide
• 1,2,5-Oxadiazole-3-carboxylicacid,4-amino-,ethylester,2-oxide(9CI)
• A937319
• AKOS005621285
• ethyl 4-amino-2-oxido-1,2,5-oxadiazol-2-ium-3-carboxylate
• 4-amino-3-(ethoxycarbonyl)-1,2,5-oxadiazol-2-ium-2-olate
• 4-Amino-3-(ethoxycarbonyl)-1,2,5-oxadiazole 2-oxide
• ethyl 4-amino-2-hydroxy-1,2,5-oxadiazole-3-carboxylate
• 164926-74-3
• 4-amino-3-ethoxycarbonylfuroxan
• 4-Amino-3-(ethoxycarbonyl)-1,2,5-oxadiazole2-oxide

• Inchi： 1S/C5H7N3O4/c1-2-11-5(9)3-4(6)7-12-8(3)10/h2H2,1H3,(H2,6,7)
• InChI Key： CWFBZYDCTISVCF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N)=NO[N+]=1[O-])=O

Computed Properties

• Exact Mass: 173.044
• Monoisotopic Mass: 173.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans